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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence of the
Tungsten-182 (182W) isotope. It is intended for researchers, scientists, and professionals in
drug development who require a comprehensive understanding of this isotope's origins, its
measurement, and its application in planetary science. This document details the nuclear
properties of tungsten isotopes, the cosmochemical significance of 18W, and the sophisticated
analytical techniques employed for its quantification.

Introduction to Tungsten and its Isotopes

Tungsten (W) is a chemical element with atomic number 74. Naturally occurring tungsten is a
composite of five isotopes. Among these, four are considered stable: 182W, 183\, 184\ and
186\\/, The fifth, 18%W, is technically radioactive but possesses an exceptionally long half-life,
rendering it effectively stable for most practical purposes.[1] The isotopic composition of
naturally occurring tungsten is detailed in the table below.

Quantitative Data on Tungsten Isotopes

A precise understanding of the isotopic composition of tungsten is fundamental for its
application in geochemistry and cosmochemistry. The following table summarizes the key
nuclear properties of naturally occurring tungsten isotopes.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076582?utm_src=pdf-interest
https://www.benchchem.com/product/b076582?utm_src=pdf-body
http://www.psrd.hawaii.edu/Nov03/Hf-W.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Natural Abundance

Isotope Atomic Mass (Da) (%) Nuclear Spin
180\ 179.946701 0.12 0

182\p\/ 181.948202 26.50 0

183\\/ 182.950220 14.31 1/2

184\\/ 183.950928 30.64 0

186\\/ 185.954357 28.43 0

Data sourced from various nuclear data repositories.[2][3][4][5]

The Hafnium-182 to Tungsten-182 Decay System

The significance of 182W in scientific research stems primarily from its origin as the decay
product of the now-extinct radionuclide Hafnium-182 (182Hf). 182Hf decays to 182W through a
two-stage beta decay process, with an intermediate Tantalum-182 (*82Ta) nuclide. The half-life
of the initial decay from 18Hf to 182Ta is 8.9 million years, while the subsequent decay to 182W is
very rapid, with a half-life of only 114 days. This short second half-life means the decay of 182Hf
is the rate-limiting step, making the 182Hf-182\W system a valuable chronometer for events in the
early Solar System.[1]

The geochemical behavior of hafnium and tungsten is key to the utility of this isotopic system.
Hafnium is a lithophile element, meaning it preferentially partitions into the silicate mantle of a
planetary body. In contrast, tungsten is moderately siderophile, leading it to be sequestered into
the metallic core during planetary differentiation. This partitioning creates distinct Hf/W ratios in
the mantle and core, which, when combined with the decay of 182Hf to 182W, allows scientists to
date the timing of core formation.[1]
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Hafnium-182 decay and planetary differentiation.

Experimental Protocols for Tungsten Isotope
Analysis

The precise measurement of tungsten isotopic ratios, particularly the 182W/184W ratio, is a
complex analytical task requiring sophisticated instrumentation and meticulous sample
preparation. The primary techniques employed are Multi-Collector Inductively Coupled Plasma
Mass Spectrometry (MC-ICP-MS) and Thermal lonization Mass Spectrometry (TIMS).

Sample Digestion and Preparation

The initial step involves the complete digestion of the geological or meteoritic sample. This is
typically achieved using a mixture of strong acids, such as hydrofluoric acid (HF) and nitric acid
(HNO:s), at elevated temperatures and pressures. For a sample of approximately 1 gram, the
following protocol is representative:

e The powdered sample is placed in a Savillex beaker.
e A mixture of HF and HNO:s is added.

e The beaker is sealed and heated at approximately 180°C for several days to ensure
complete dissolution.[6]

o Following digestion, the sample is repeatedly dried down and re-dissolved in hydrochloric
acid (HCI) to convert the sample into a chloride form.
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Chemical Separation of Tungsten

To eliminate isobaric interferences and matrix effects during mass spectrometric analysis,
tungsten must be chemically separated from the sample matrix. This is typically accomplished
using anion-exchange chromatography.

e The dissolved sample is loaded onto an anion-exchange column.

o Aseries of acid washes are used to elute matrix elements. For instance, a mixture of HCI
and HF can be used to separate tungsten from elements like titanium, zirconium, and
hafnium.[2]

 Finally, a different acid mixture is used to selectively elute the purified tungsten fraction.

The following diagram illustrates a generalized workflow for the chemical separation and
isotopic analysis of tungsten.
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Workflow for tungsten isotopic analysis.

Mass Spectrometric Analysis

The purified tungsten fraction is introduced into a mass spectrometer for isotopic analysis. Both
MC-ICP-MS and TIMS are capable of the high-precision measurements required.

¢ MC-ICP-MS: The sample is introduced as an aerosol into an argon plasma, which ionizes
the tungsten atoms. The ions are then accelerated and separated by mass in a magnetic
field before being detected simultaneously by multiple collectors.

o TIMS: The sample is loaded onto a metal filament, which is heated to high temperatures to
ionize the tungsten. This technique can offer very high precision but is generally more time-
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consuming than MC-ICP-MS.[7]
During analysis, several corrections must be applied to the raw data:

e Mass Fractionation: Instrumental mass bias is corrected by normalizing the measured
isotope ratios to a known, stable isotope ratio, such as 186W/184\,

« |sobaric Interferences: Corrections must be made for any remaining isobaric interferences,
such as from isotopes of osmium or hafnium that were not completely removed during
chemical separation. This is often done by monitoring a non-interfered isotope of the
interfering element.

o Oxide Interferences: In TIMS analysis where tungsten is measured as a trioxide ion (WOs™),
corrections for the isotopic composition of oxygen are necessary.[8]

Conclusion

The natural occurrence of Tungsten-182, primarily as the stable daughter product of the extinct
radionuclide Hafnium-182, provides a powerful tool for investigating the earliest processes of
planetary formation and differentiation. The ability to precisely measure variations in the 182W/
184\ ratio allows scientists to unravel the chronology of core formation in terrestrial planets and
asteroids. The analytical techniques required for these measurements are highly specialized,
involving meticulous sample preparation, chemical separation, and high-precision mass
spectrometry. A thorough understanding of these methodologies is essential for researchers
utilizing the Hf-W isotopic system to explore fundamental questions in cosmochemistry and
planetary science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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